Engineering microstructured porous films for multiple applications via mussel-inspired surface coating†
RSC Advances Pub Date: 2013-10-17 DOI: 10.1039/C3RA44812F
Abstract
Surface functionalization of porous materials provides an elegant approach for the development of advanced functional materials. In this work, microstructured porous films, both hydrophobic honeycomb films prepared by the breath figure method and commercially available microfiltration membranes, were modified by the mussel-inspired surface coating. Scanning electron microscopy (SEM) and contact angle measurements confirmed the successful deposition of thin polydopamine layers. Biomolecules could be easily immobilized onto the modified surface. A simple method was proposed to fabricate arrays of honeycomb structures and hierarchical micropatterns of biomolecules could be obtained. Noble metal nanoparticles were decorated on the modified microfiltration membranes, which could be confirmed by EDS analysis and XRD measurements. Furthermore, the fabricated porous membranes showed surface-enhanced Raman scattering (SERS) activity. Mussel-inspired surface coating will undoubtedly expand the application of the porous materials.
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